Cas no 28507-46-2 (4-Chloro-8-hydroxy-2-methylquinoline)

• Product Name: 4-Chloro-8-hydroxy-2-methylquinoline
• CAS No: 28507-46-2
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• MDL: MFCD02684213
• CID: 252900
• PubChem ID: 12219722
• Update Time: 2025-04-19

4-Chloro-8-hydroxy-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-8-hydroxy-2-methylquinoline
• 2-Methyl-4-chloro-8-hydroxyquinoline
• 4-CHLORO-2-METHYLQUINOLIN-8-OL
• 8-Quinolinol,4-chloro-2-methyl-
• 2-Methyl-4-chlor-8-chinolinol
• 4-Chlor-2-methyl-chinolin-8-ol
• 4-chloro-2-methyl-8-quinolinol
• 4-chloro-2-methyl-quinolin-8-ol
• 4-chloro-2-methylquinoline-8-ol
• 8-Quinolinol,4-chloro-2-methyl
• A5404
• SB67802
• AKOS006276345
• DTXSID10481023
• CS-0227400
• FT-0600165
• SCHEMBL661993
• BVZOKIGKGBZTOU-UHFFFAOYSA-N
• F15160
• AMY31149
• 8-Quinolinol, 4-chloro-2-methyl-
• 28507-46-2
• MFCD02684213
• DB-006773

• MDL： MFCD02684213
• Inchi： 1S/C10H8ClNO/c1-6-5-8(11)7-3-2-4-9(13)10(7)12-6/h2-5,13H,1H3
• InChI Key： BVZOKIGKGBZTOU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C2C(=CC=CC2=1)O

Computed Properties

• Exact Mass: 193.02900
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.350
• Melting Point: 57-59 ºC
• Boiling Point: 328.4°Cat760mmHg
• Flash Point: 152.4°C
• Refractive Index: 1.673
• PSA: 33.12000
• LogP: 2.90220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines